4-[2-(Non-4-EN-1-YL)-1,3-dithian-2-YL]butanal

• CAS No.: 918343-96-1
• Molecular Formula: C17H30OS2
• Molecular Weight: 314.6 g/mol
• IUPAC Name: 4-(2-non-4-enyl-1,3-dithian-2-yl)butanal
• InChI: InChI=1S/C17H30OS2/c1-2-3-4-5-6-7-8-12-17(13-9-10-14-18)19-15-11-16-20-17/h5-6,14H,2-4,7-13,15-16H2,1H3
• InChI Key: WWKBJNCXDZLIBW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=CCCCC1(SCCCS1)CCCC=O

Description

4-[2-(Non-4-EN-1-YL)-1,3-dithian-2-YL]butanal is a chemical compound with a molecular mass of 314.17380757999996 daltons . It is a type of chemical entity that belongs to the subclass of chemical compounds . This compound is known for its unique structure, which includes a dithiane ring and a butanal group.

Chemical Reactions Analysis

4-[2-(Non-4-EN-1-YL)-1,3-dithian-2-YL]butanal undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the butanal group can lead to the formation of a carboxylic acid, while reduction can lead to the formation of an alcohol.

Scientific Research Applications

4-[2-(Non-4-EN-1-YL)-1,3-dithian-2-YL]butanal has various scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: It is used in the study of biological processes and as a probe in biochemical assays.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-[2-(Non-4-EN-1-YL)-1,3-dithian-2-YL]butanal involves its interaction with specific molecular targets and pathways The dithiane ring and butanal group are key functional groups that contribute to its reactivity and biological activity

Comparison with Similar Compounds

4-[2-(Non-4-EN-1-YL)-1,3-dithian-2-YL]butanal can be compared with other similar compounds, such as:

4-[2-(Non-4-EN-1-YL)-1,3-dithian-2-YL]butanol: This compound has a similar structure but with an alcohol group instead of an aldehyde group.

4-[2-(Non-4-EN-1-YL)-1,3-dithian-2-YL]butanoic acid: This compound has a similar structure but with a carboxylic acid group instead of an aldehyde group.

The uniqueness of this compound lies in its specific combination of functional groups, which gives it distinct chemical and biological properties.